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Compound of Interest

Compound Name: WKYMVM-NH2

Cat. No.: B574429 Get Quote

Introduction

WKYMVM-NH2 is a synthetic hexapeptide (Trp-Lys-Tyr-Met-Val-Met-NH2) that serves as a

potent agonist for formyl peptide receptors (FPRs), a class of G protein-coupled receptors

integral to the innate immune response.[1][2][3] It is particularly effective in activating FPR2

(also known as FPRL1), a receptor widely expressed on phagocytic cells like macrophages and

neutrophils.[4][5] Due to its ability to robustly stimulate leukocyte effector functions, WKYMVM-
NH2 is a valuable tool for researchers studying the mechanisms of phagocytosis, inflammation,

and immune modulation.[1]

Mechanism of Action in Macrophages

Upon binding to FPRs on the macrophage surface, WKYMVM-NH2 initiates a cascade of

intracellular signaling events that culminate in enhanced phagocytic activity.[6] The activation of

these receptors triggers downstream pathways crucial for cellular processes such as

chemotaxis, NADPH oxidase activation for reactive oxygen species (ROS) production, and the

cytoskeletal rearrangements necessary for engulfing targets.[1][6]

Key signaling pathways activated by WKYMVM-NH2 in macrophages include:

PI3K/AKT and Ras/MAPK Pathways: These pathways are critical for regulating cell

migration, superoxide production, and the phagocytic process itself.[6]
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Phospholipase C (PLC) Pathway: Activation of PLC leads to the generation of inositol

trisphosphate (IP3) and diacylglycerol (DAG), which mobilize intracellular calcium and

activate Protein Kinase C (PKC), respectively. These events are linked to superoxide

production and degranulation.[6][7]

Rho Family GTPases: WKYMVM-NH2 stimulates Rho GTPases, which are master

regulators of the actin cytoskeleton, essential for the membrane extension and engulfment

that characterize phagocytosis.[6]

JAK1/STAT6 Pathway: WKYMVM-NH2 has been shown to promote the polarization of

macrophages towards an anti-inflammatory M2 phenotype through the activation of the

JAK1/STAT6 signaling pathway.[4][8] M2 macrophages play a significant role in the

resolution of inflammation and the clearance of cellular debris.

This multi-faceted signaling response makes WKYMVM-NH2 a powerful stimulant for studying

the molecular machinery of phagocytosis, from receptor activation to pathogen clearance.
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Cell Preparation

Phagocytosis Assay

Analysis

1. Seed THP-1 Cells

2. Add PMA for Differentiation
(48-72h)

3. Wash and Rest Cells
(24h)

4. Stimulate with WKYMVM-NH2
(30-60 min)

5. Add Fluorescent Particles
(60-90 min)

6. Wash and Quench
Extracellular Fluorescence

7. Detach Cells

8. Analyze by Flow Cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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